Methyl 3-anilinopyrazine-2-carboxylate
Cat. No. B8560503
M. Wt: 229.23 g/mol
InChI Key: ANJRHIXEBGXIIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04775524
Procedure details
A mixture of 9.5 g. of methyl 2-bromo-3-pyrazine carboxylate, 8.2 g. of aniline, 0.5 g. of p-toluene sulfonic acid and 100 ml. of water was stirred and refluxed for two hours. The reaction mixture was poured on ice, extracted with ethyl acetate, the organic extracts were dried and concentrated to yield an oil. The crude residue was eluted on a silica gel column with ethyl acetate-hexane (1:2) yielding the product of this example as a yellow solid, m.p. 72°-75° C.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:7]([C:8]([O:10][CH3:11])=[O:9])=[N:6][CH:5]=[CH:4][N:3]=1.[NH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C1(C)C=CC(S(O)(=O)=O)=CC=1>O>[C:13]1([NH:12][C:2]2[C:7]([C:8]([O:10][CH3:11])=[O:9])=[N:6][CH:5]=[CH:4][N:3]=2)[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=CN=C1C(=O)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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A mixture of 9.5 g
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for two hours
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was poured on ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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the organic extracts were dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to yield an oil
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WASH
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Type
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WASH
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Details
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The crude residue was eluted on a silica gel column with ethyl acetate-hexane (1:2)
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CUSTOM
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Type
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CUSTOM
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Details
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yielding the product of this example as a yellow solid, m.p. 72°-75° C.
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)NC1=NC=CN=C1C(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
